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Compound of Interest

Compound Name: 2-(2-Aminoethylamino)ethanol-d4

Cat. No.: B565554

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(2-Aminoethylamino)ethanol-d4 (AEEA-d4) is a deuterated stable isotope-labeled analog
of 2-(2-Aminoethylamino)ethanol. It serves as a valuable internal standard in quantitative
bioanalytical studies using mass spectrometry, particularly in the fields of pharmacokinetics
(Absorption, Distribution, Metabolism, and Excretion - ADME) and metabolic pathway
research[1]. Its use allows for precise quantification of the unlabeled parent compound by
correcting for variations during sample preparation and analysis. AEEA-d4 is also a labeled
intermediate in the synthesis of labeled Mitoxantrone[1][2].

This document provides a detailed protocol for the preparation, handling, and storage of AEEA-
d4 stock solutions to ensure accuracy, consistency, and stability for research applications.

Physicochemical and Handling Data

Quantitative data for 2-(2-Aminoethylamino)ethanol-d4 is summarized in the table below.
Proper handling and storage are critical for maintaining the integrity of the compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b565554?utm_src=pdf-interest
https://www.benchchem.com/product/b565554?utm_src=pdf-body
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://coompo.com/compounds/2++2+Aminoethylamino+ethanol+d4+C201772.html
https://www.benchchem.com/product/b565554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 1246819-88-4 [1][2][3]
Molecular Formula CsHsDaN20 [2][4]
Molecular Weight 108.18 g/mol [21[31[4]
Appearance Colorless oily liquid [1112]

Purity Typically =98% (atom D) [1][2]

Soluble in Dimethyl Sulfoxide
Solubility (DMSO), Methanol, [1][2]

Chloroform, Dichloromethane

Store at 2-8°C, protected from
Storage (Neat) air and light [11[2]

Causes severe skin burns and
eye damage. Suspected of

Key Hazards damaging fertility or the unborn  [5]
child. May cause an allergic

skin reaction.

Safety Precautions

2-(2-Aminoethylamino)ethanol and its analogs are hazardous. All handling should be
performed in a certified chemical fume hood by trained personnel.

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves
(e.g., nitrile), and safety glasses or goggles[5].

e Handling: Avoid contact with skin and eyes. Do not inhale vapors or mists[5][6]. The
compound is a lachrymator (induces tearing)[6].

e Incompatibilities: Avoid contact with strong oxidizing agents, acids, copper, zinc, and iron[6].

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations
for hazardous waste.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. The procedure can
be adapted for other solvents and concentrations.

4.1 Materials and Equipment

e 2-(2-Aminoethylamino)ethanol-d4 (CAS: 1246819-88-4)

e Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade

¢ Analytical balance (readable to 0.01 mg)

o Calibrated micropipettes (P200, P1000)

e 1.5 mL amber glass autosampler vials or cryovials with PTFE-lined screw caps
» \Vortex mixer

e Chemical fume hood

4.2 Step-by-Step Procedure

» Equilibration: Before opening, allow the vial of AEEA-d4 to warm to room temperature for at
least 20 minutes. This prevents condensation of atmospheric moisture, as the compound is
hygroscopic|[7].

e Weighing:
o Tare a clean, empty amber glass vial on the analytical balance.

o Carefully add approximately 1.08 mg of AEEA-d4 directly into the tared vial. Record the
exact weight.

o Note: As an oily liquid, direct weighing into the final vial is recommended over using
weighing paper to minimize transfer loss.
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¢ Dissolution:

o Using a calibrated micropipette, add 900 pL of anhydrous DMSO to the vial containing the
AEEA-d4.

o Cap the vial securely and vortex for 60 seconds or until the oily liquid is completely
dissolved. A brief sonication may be used if necessary.

o Add another 100 pL of DMSO to bring the final volume to 1.0 mL. Vortex briefly to ensure
homogenetity.

e Calculation of Final Concentration:

o Use the following formula to determine the precise concentration of the stock solution:
Concentration (M) = Mass (g) / (Molecular Weight ( g/mol ) * Volume (L))

o Example Calculation:

Mass = 1.08 mg = 0.00108 g

Molecular Weight = 108.18 g/mol

Volume=1.0mL=0.001L

Concentration = 0.00108 g / (108.18 g/mol * 0.001 L) = 0.01 M (or 10 mM)
4.3 Storage and Stability

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in amber glass or polypropylene vials.

e Long-Term Storage: Store the aliquoted stock solution at -20°C or -80°C for long-term
stability.

» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
preparation date.

Workflow Diagram
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The following diagram illustrates the key steps in the preparation of the 2-(2-
Aminoethylamino)ethanol-d4 stock solution.

Equilibrate Compound
to Room Temperature

Weigh AEEA-d4
in Fume Hood

Add Solvent (e.g., DMSO)
to Weighed Compound

Vortex / Sonicate
Until Fully Dissolved

Calculate Precise
Concentration

Aliquot into Amber Vials
for Storage

Store at -20°C or -80°C
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Caption: Workflow for preparing AEEA-d4 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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